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Compound of Interest

5-(2-Bromoethyl)-2-
Compound Name:
fluorobenzonitrile

Cat. No.: B13607809

Get Quote

\ J

Document Control:

Subject: 5-(2-Bromoethyl)-2-fluorobenzonitrile

CAS Registry Number: 914637-29-9 (Commonly associated with Vonoprazan intermediates)
[1]

Role: Advanced Pharmaceutical Intermediate (API Synthesis)

Chemical Class: Primary Alkyl Bromide / Fluorinated Benzonitrile

Part 1: Chemical Identity & Strategic Importance[3]
The Compound at a Glance

This guide addresses 5-(2-Bromoethyl)-2-fluorobenzonitrile, a critical electrophilic building
block often utilized in the synthesis of potassium-competitive acid blockers (P-CABS) like
Vonoprazan.[1]
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Crucial Distinction: Do not confuse this compound with 5-Bromo-2-fluorobenzonitrile (CAS
179897-89-3).[1] The latter is an aryl bromide (Br attached directly to the ring) and is
significantly less reactive toward nucleophilic substitution. The subject of this guide contains a
bromoethyl side chain (

), rendering it a potent alkylating agent. This structural difference dictates a far more rigorous
safety protocol.

Physicochemical Profile[1][2]

e Molecular Formula:
e Molecular Weight: 228.06 g/mol
o Appearance: Typically an off-white to pale yellow solid or low-melting semi-solid.[1]

» Solubility: Soluble in organic solvents (DCM, THF, Ethyl Acetate); practically insoluble in
water.

o Reactivity: High susceptibility to

reactions at the alkyl bromide site; nitrile group susceptible to hydrolysis under extreme
acidic/basic conditions.

Part 2: Hazard Profiling & Toxicological Mechanisms
The Alkylating Threat (Genotoxicity Potential)

The primary hazard stems from the 2-bromoethyl moiety. Unlike aryl halides, primary alkyl
bromides are powerful electrophiles.

e Mechanism: The carbon attached to the bromine is electron-deficient. Upon contact with
biological nucleophiles (DNA bases like guanine, or protein residues like cysteine), it
undergoes nucleophilic substitution, covalently binding to the biological target.

e Consequence: This classifies the compound as a potential mutagen and sensitizer. Direct
skin contact can lead to delayed blistering or allergic contact dermatitis.

Acute Toxicity & Irritation[2][3][4]
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e H315/H319 (Skin/Eye Irritation): High.[2][3] The compound is likely lachrymatory (tear-
inducing) due to the alkyl halide functionality.

e H302 /H332 (Harmful if Swallowed/Inhaled): Systemic absorption can lead to nitrile toxicity
(metabolic release of cyanide is theoretically possible but slow; the primary risk is the
alkylating action).

SHS Classificati ble (Derived)

Hazard Class Category Hazard Statement Code
Skin Causes skin irritation.

_ o Cat 2 H315
Corrosion/Irritation [1112][3]1[4][5]

o Causes serious eye
Eye Damage/Irritation Cat 2A o H319
irritation.[2][5][6]

e . May cause an allergic
Sensitization, Skin Cat1l ] ) H317
skin reaction.

STOT - Single May cause respiratory
Cat3 o H335
Exposure irritation.[5]
Germ Cell Suspected of causing
o Cat 2 ) H341
Mutagenicity genetic defects.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)[2][8]
The "Glove Permeation" Fallacy

Standard nitrile exam gloves are insufficient for prolonged handling of alkyl bromides. The non-
polar nature of the ethyl bromide chain allows it to permeate thin nitrile rubber rapidly.

Required PPE Protocol:

e Primary Barrier: Silver Shield® (Laminate) or Viton® gloves are mandatory for direct
handling or spill cleanup.
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» Dexterity Layer: If laminate gloves reduce dexterity too much for micro-scale work, use the
"Double-Glove" technique:

o Inner: 4 mil Nitrile (change every 15 mins).
o Outer: 8 mil Nitrile (change immediately upon splash).

o Best Practice: Wear a laminate liner under a nitrile outer glove.

Respiratory Protection[2][7][8]

e Engineering Control: All weighing and transfers must occur inside a certified Chemical Fume
Hood.

o Respirator: If hood containment is breached or for spill cleanup, use a Full-Face Respirator
with OV/AG (Organic Vapor/Acid Gas) cartridges. The "Acid Gas" component is necessary
because hydrolysis releases Hydrogen Bromide (HBr).

Part 4: Emergency Response & Decontamination
Logic
Chemical Quenching (The "Kill" Solution)

Do not simply wash spills with water; this generates HBr and leaves the alkylating agent active.
You must chemically destroy the electrophilic site.

The Quenching Solution:
o Composition: 10% Sodium Thiosulfate (

) in water + 5% Ethanol (to solubilize the organic bromide).

o Mechanism: Thiosulfate is a soft nucleophile that rapidly displaces the bromine atom,
converting the toxic alkyl bromide into a non-toxic Bunte salt.

Exposure Response Workflow
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Exposure Incident

Identify Route

:

Skin Contact Eye Contact Inhalation

/ ' \

1. Blot excess (do not rub)
2. Wash with soap/water (15 min)
3. Do NOT use alcohol (enhances absorption)

1. Flush with water (15 min) 1. Move to fresh air
2. Lift eyelids periodically 2. Oxygen if breathing difficult

Seek Medical Attention

(Bring SDS/Chemical Structure)

Click to download full resolution via product page

Caption: Decision logic for immediate response to exposure. Note the prohibition of alcohol on
skin.

Part 5: Handling, Storage, & Stability[10]
Storage Conditions

o Temperature: Store at 2-8°C (Refrigerated). Alkyl bromides can slowly eliminate HBr at room
temperature, darkening the solid.

+ Atmosphere: Store under Inert Gas (Argon/Nitrogen). Moisture promotes hydrolysis of the
nitrile and displacement of the bromide.
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o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers (corrosion risk
from trace HBr).

Reactivity & Incompatibility[2]

o Strong Bases: Will cause elimination (dehydrohalogenation) to form the vinyl derivative
(styrene analog), which acts as a polymerization monomer.

e Amines: Rapid exothermic reaction (alkylation).

e Oxidizers: Incompatible.

Part 6: Waste Management & Environmental
Stewardship

Disposal Directive: Never dispose of the active alkyl bromide down the drain. It is toxic to
aguatic life (long-term adverse effects).

o Pre-Treatment: Treat waste streams with the Thiosulfate Quenching Solution (described in
4.1) and stir for 12 hours.

 Verification: Check pH (neutralize if necessary) and test for residual oxidant/alkylator (using
4-(p-nitrobenzyl)pyridine test if available).

» Disposal: Classify as Halogenated Organic Waste for high-temperature incineration.

Part 7: Synthesis Context (Vonoprazan Pathway)[2]

Understanding the "Why" aids in safety. This compound is typically reacted with a methylamine
derivative to form the pyrrole core of Vonoprazan.

5-(2-Bromoethyl)-

2-fluorobenzonitrile Electrophile
(The Hazard)

Cyclization/Substitution -HBr Vonoprazan Core

w Reaction (Scaffold)
+ Methylamine /

Pyrrole Precursor
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Caption: The electrophilic role of the compound in pharmaceutical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 5-(2-Bromoethyl)-2-
fluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13607809/docs#technical-safety-handling-guide-5-2-
bromoethyl-2-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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